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Compound of Interest

Compound Name: cis-2-Decene

CAS No.: 20348-51-0

Cat. No.: B1277015

Get Quote

CAS: 20348-51-0 | Formula: C₁₀H₂₀ | MW: 140.27 g/mol

Introduction: The Stereochemical Imperative
cis-2-Decene is a high-value internal alkene frequently utilized as a stereochemically defined

intermediate in the synthesis of pheromones, antibiotics, and complex natural products (e.g.,

norlobelane analogues). Unlike simple solvents, the utility of cis-2-Decene relies entirely on

the integrity of its Z-configuration.

The primary operational challenge is not merely chemical stability, but stereochemical erosion.

Thermodynamic forces drive the isomerization of the kinetic cis product to the more stable

trans isomer, a process catalyzed by trace acids, radicals, or thermal stress. Furthermore, as

an alkene with allylic hydrogens, it possesses a latent potential for auto-oxidation, leading to

hydroperoxide formation.[1]

This protocol outlines a self-validating system to maintain stereochemical purity (>95% cis) and

chemical integrity during storage and handling.
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Physicochemical Profile
Data aggregated from experimental standards for process verification.

Property Value Critical Note for Handling

Boiling Point 170–174 °C (atm)
High boiler; difficult to remove

by rotary evaporation.

Density 0.74–0.76 g/mL

Lighter than water; forms

upper phase in aqueous

workups.

Refractive Index (

)
1.4260 – 1.4280

Primary Purity Check:

Significant deviation suggests

isomerization or oxidation.

Flash Point ~47 °C

Flammable. Ground all

equipment to prevent static

discharge.

Solubility Immiscible in water
Soluble in alcohols, ethers,

and hydrocarbons.

Vapor Pressure ~1.3 mmHg (25 °C)

Low volatility reduces

immediate inhalation risk but

favors residue accumulation.

Safety & Hazard Assessment
Critical Hazards

Flammability (H226): Flash point is 47°C. Vapors can form explosive mixtures with air.

Aspiration Hazard (H304): May be fatal if swallowed and enters airways. Low viscosity

allows rapid entry into lungs.

Peroxide Formation (Class D): While not as aggressive as ethers, alkenes with allylic

hydrogens can form peroxides upon prolonged exposure to air/light. These peroxides can

initiate radical isomerization of the cis double bond to the trans form.
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Engineering Controls
Ventilation: Handle only in a certified chemical fume hood.

Static Control: Use grounded metal containers for volumes >1L. For glass transfers, ensure

inert gas lines are grounded.

Storage Protocol: Preventing Isomerization &
Oxidation
The goal of storage is to arrest the thermodynamic slide toward trans-2-decene and prevent

radical-mediated oxidation.

The "Inert-Cold-Dark" Triad
Container: Amber borosilicate glass with a PTFE-lined screw cap.

Why: Amber glass blocks UV light (radical initiator). PTFE liners prevent leaching of

plasticizers which can act as Lewis acids or radical sources.

Atmosphere:Argon (Ar) or Nitrogen (N₂) overlay.

Why: Oxygen is the enemy. It forms hydroperoxides at the allylic position, which then

decompose to radicals that catalyze cis-to-trans isomerization.

Temperature:2°C to 8°C (Refrigerated).

Why: Low temperature kinetically inhibits the isomerization activation energy barrier.

Long-Term Storage Decision Tree
For stocks held longer than 30 days, the addition of a radical inhibitor is recommended if the

application permits.
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Received cis-2-Decene

Inspect Seal & Septum
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Monthly

Add 100 ppm BHT
(Stabilizer)

No

Cryogenic Storage (-20°C)
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Yes

Click to download full resolution via product page

Figure 1: Decision logic for storage conditions based on usage duration and sensitivity to

stabilizers.
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Handling & Transfer Protocol
Objective: Transfer liquid without introducing atmospheric oxygen or moisture.

Pre-Transfer Preparation
Glassware: All receiving flasks must be oven-dried (120°C) and cooled under a stream of

inert gas.

Acidity Check: Ensure all glassware is neutral. Acid-washed glassware must be rinsed with

dilute bicarbonate and then distilled water. Reason: Trace acid on glass surfaces can

catalyze isomerization.

Syringe Transfer Technique (Positive Pressure)
Purge: Insert a needle connected to an Argon line into the cis-2-decene reagent bottle

septum (ensure an exit needle is present if not using a balloon). Flush headspace for 2

minutes.

Withdraw: Insert the sampling syringe. Draw inert gas, expel, then draw liquid.

Pressure Equalization: If withdrawing a large volume (>10 mL), ensure a balloon of Argon is

attached to the source bottle to prevent creating a vacuum, which could pull in air.

Transfer: Inject directly into the reaction vessel which is already under inert gas.

Material Compatibility
Material Compatibility Notes

Viton (FKM) Excellent
Recommended for O-rings and

seals.

PTFE (Teflon) Excellent
Recommended for liners and

tubing.

PVC / Tygon Poor Plasticizers may leach; avoid.

Natural Rubber Poor Swells significantly; avoid.
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Quality Control & Self-Validation
Before committing the reagent to a high-value synthesis, perform these checks:

The "Quick Check" (Refractive Index)
Method: Measure

.

Pass Criteria: 1.4260 – 1.4280.

Fail: If

, significant trans isomerization or oxidation has likely occurred.

The "Gold Standard" (GC-FID)
Column: Non-polar capillary column (e.g., DB-5 or HP-5).

Method: Isocratic hold at 100°C.

Separation:cis-isomers generally elute slightly beforetrans-isomers on non-polar phases due

to lower boiling points/polarity interactions, though this can vary by column.

Limit: Acceptable cis purity >95%.

Peroxide Test
Frequency: Every 6 months.

Method: Quantofix® Peroxide test strips (0-100 mg/L).

Threshold: >10 mg/L requires purification (passage through activated alumina) before use.

Emergency Procedures
Spill: Eliminate ignition sources. Absorb with vermiculite or sand. Do not use combustible

materials like sawdust.
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Skin Contact: Wash thoroughly with soap and water. Remove contaminated clothing to

prevent static fire hazard.

Ingestion: Do NOT induce vomiting (Aspiration hazard). Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Decene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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